(S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate

• IUPAC Name: [(2S)-5-oxooxolan-2-yl]methyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C12H14O5S/c1-9-2-5-11(6-3-9)18(14,15)16-8-10-4-7-12(13)17-10/h2-3,5-6,10H,4,7-8H2,1H3/t10-/m0/s1
• InChI Key: MGAXYKDBRBNWKT-JTQLQIEISA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2CCC(=O)O2
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC[C@@H]2CCC(=O)O2
• Molecular Formula: C12H14O5S
• DSSTOX Substance ID: DTXSID60974374
• Molecular Weight: 270.30 g/mol
• CAS No.: 58879-34-8

Description

(S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate (S-OMS) is an organosulfur compound that is used in various scientific research applications. It is a versatile compound that can be used in a wide range of laboratory experiments, from biochemistry and physiology to organic synthesis.

Scientific Research Applications

Multifunctional Drug Candidate for Neuropsychiatric and Neurological Disorders

The compound was used in the synthesis of tetracyclic butyrophenones, leading to a drug candidate, ITI-007. This drug exhibits binding affinities to serotonin 5-HT(2A) and dopamine D2 receptors, offering potential treatment options for neuropsychiatric and neurological disorders due to its antipsychotic efficacy and oral bioavailability (Li et al., 2014).

Corrosion Inhibition

The compound demonstrated significant inhibition properties for Aluminum corrosion in sulfuric acid. Its efficiency as a corrosion inhibitor increases with the concentration, making it a valuable asset in protecting metals in acidic environments (Ehsani et al., 2015).

Antioxidant Additive for Lubricating Oils

It has been used in synthesizing quinazolones evaluated as antioxidant additives for gasoline lubricating oil. Some derivatives showed high antioxidant activity, suggesting potential applications in enhancing the performance and longevity of lubricating oils (Habib et al., 2014).

Crystallographic and Molecular Studies

The 4-methylbenzenesulfonate (p-toluenesulfonate) anion was studied via ab initio quantum chemical methods, contributing to the understanding of its internal vibrational modes and molecular structure, which is vital for applications in crystallography and molecular modeling (Ristova et al., 1999).

Reactivity with Nucleophiles

A systematic study of its reactivity towards different classes of nucleophiles, such as alcohols, amines, thiols, and malonates, was performed. This research aids in understanding its chemical behavior and potential applications in synthetic chemistry (Forcellini et al., 2015).

Pharmaceutical Applications

It is used in the preparation of various pharmaceutical compounds. For instance, it played a role in the synthesis of tosylate salts of the anticancer drug lapatinib, contributing to the exploration of new drug formulations and their physicochemical properties (Ravikumar et al., 2013).

Inhibitory Effects on Allergic Inflammatory Responses

Its derivatives were investigated for their inhibitory effects on mast cell degranulation, which is crucial in allergic inflammatory responses. This research suggests its potential in developing new therapeutic strategies for allergy treatment (Yoo et al., 2017).

Synthesis of Beta-Blockers

An efficient method for fluorine-18 labeling of beta-blockers using this compound as an intermediate was developed. This methodology is significant for creating radiotracers for positron emission tomography (PET) imaging (Stephenson et al., 2008).

Synthesis routes and methods I

Procedure details

p-Toluenesulfonyl chloride (23.65 g, 124.03 mmol) was added portion wise to a solution of (±)-dihydro-5-hydroxymethyl-2(3H)-furanone (example 56) (11.07 g, 95.43 mmol) and pyridine (15.4 mL, 190.86 mmol) in methylene chloride (300 mL) at 0° C. The solution was allowed to warm to rt and stirred overnight. The solution was then washed with water (2×100 mL), 0.5 n HCl until the washings were acidic and finally with saturated NaHCO3. After drying and concentrating, the residue was triturated with toluene to give the title compound as a white solid (19.63 g, 76%).

Synthesis routes and methods II

Procedure details